1-(4-chlorophenyl)-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)cyclopentanecarboxamide

• IUPAC Name: 1-(4-chlorophenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]cyclopentane-1-carboxamide
• InChI: InChI=1S/C25H31ClN4O/c26-20-9-7-19(8-10-20)25(13-3-4-14-25)24(31)27-21-11-15-30(16-12-21)23-17-18-5-1-2-6-22(18)28-29-23/h7-10,17,21H,1-6,11-16H2,(H,27,31)
• InChI Key: VZDGJPZSOCARCS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN=C(C=C2C1)N3CCC(CC3)NC(=O)C4(CCCC4)C5=CC=C(C=C5)Cl
• Molecular Formula: C25H31ClN4O
• Molecular Weight: 439.0 g/mol

Description

1-(4-chlorophenyl)-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C25H31ClN4O and its molecular weight is 439. The purity is usually 95%.
BenchChem offers high-quality 1-(4-chlorophenyl)-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)cyclopentanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-chlorophenyl)-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)cyclopentanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Activity

• A study synthesized metal complexes of similar benzamides and evaluated their in vitro antibacterial activity against several bacterial strains, demonstrating that copper complexes exhibited better activities than free ligands and standard ampicillin against all bacteria (Khatiwora et al., 2013).
• Another research focused on the synthesis of related cyclopropyl derivatives, which showed significant antibacterial activity, with some compounds demonstrating excellent activity compared with ampicillin (Patel & Patel, 2010).

Anticancer and Antituberculosis Studies

• A study synthesized cyclopropyl piperazine derivatives and screened them for anticancer and antituberculosis activities. Some compounds exhibited significant antituberculosis and anticancer activities, with one compound showing both (Mallikarjuna et al., 2014).

Molecular Interaction Studies

• Research on molecular interaction of an antagonist closely related to the compound with the CB1 cannabinoid receptor was conducted, providing insights into the structure-activity relationships and molecular modeling (Shim et al., 2002).

Synthesis and Structural Characterization

• A study focused on the synthesis and characterization of novel compounds, including the unexpected transformation of ethyl derivatives and their antibacterial activity, offering insights into the structural and functional aspects of these compounds (Anusevičius et al., 2014).

Antitubercular Activity

• The synthesis and antimicrobial activity of derivatives against pathogens of Lycopersicon esculentum were studied, highlighting the structure-activity relationships and antimicrobial potential of these compounds (Vinaya et al., 2009).